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Compound of Interest

Compound Name: Azido-PEG9-acid

Cat. No.: B605888

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azido-PEG9-acid is a heterobifunctional linker molecule widely employed in bioconjugation,
drug delivery, and advanced materials science.[1] Its structure incorporates a terminal azide
group, which is a key component in "click chemistry" reactions, and a carboxylic acid for amide
bond formation. The polyethylene glycol (PEG) spacer, consisting of nine ethylene glycol units,
imparts hydrophilicity, flexibility, and reduced steric hindrance to the molecule.[1] While the
PEG component of the molecule is generally considered to have a low toxicity profile, the
presence of the azide functional group necessitates stringent safety and handling protocols.
This guide provides an in-depth overview of the safety considerations, handling procedures,
and relevant experimental protocols for Azido-PEG9-acid.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Azido-PEG9-acid is presented in
the table below. This information is compiled from various supplier data sheets.
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Property Value

1-Azido-3,6,9,12,15,18,21,24,27-

nonaoxatriacontan-30-oic acid[1]

Chemical Name

Synonyms N3-PEG9-COOH, Azido-PEG9-carboxylic acid
CAS Number 1670249-37-2[2]

Molecular Formula C21H41N3011[2]

Molecular Weight 511.6 g/mol

Appearance White solid or colorless liquid

Purity Typically >95%

Solubility Soluble in water, DMSO, DMF, and DCM
Storage Temperature -20°C

Safety and Hazard Assessment

While the Safety Data Sheet (SDS) for Azido-PEG9-acid from at least one supplier states that
it is "not classified as a hazard," it is crucial to recognize that this classification applies to the
specific form and concentration provided. The presence of the azide functional group warrants
a cautious approach, as organic azides are a class of compounds known for their potential
instability.

General Hazards of Organic Azides

Organic azides are energetic compounds that can be sensitive to heat, shock, and friction,
potentially leading to explosive decomposition. The stability of an organic azide is influenced by
its molecular weight and the ratio of carbon atoms to nitrogen atoms. Generally, organic azides
with a higher molecular weight and a higher carbon-to-nitrogen ratio are considered more
stable.

For Azido-PEG9-acid (C21H41N3011), the carbon-to-nitrogen ratio is 21:3, or 7:1. This high
carbon-to-nitrogen ratio suggests a relatively low risk of explosive decomposition under normal
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handling conditions. However, it is imperative to adhere to the general safety precautions for all
organic azides.

Incompatibilities

A critical aspect of handling Azido-PEG9-acid is understanding its incompatibilities to prevent
hazardous reactions.

Incompatible Materials Hazardous Products

Formation of hydrazoic acid (HN3), which is

Acids ) ] ) ]
highly toxic, volatile, and explosive.
Formation of highly shock-sensitive and
Heavy Metals and their Salts explosive heavy metal azides (e.qg., lead,
copper, mercury, silver).
Halogenated Solvents Can form explosive di- and tri-azidomethane.
Oxidizing Agents Can lead to violent reactions.
Reducing Agents May react vigorously with the azide group.

Handling and Storage

Proper handling and storage procedures are essential to ensure the safety of laboratory
personnel and the integrity of the compound.

Personal Protective Equipment (PPE)

When handling Azido-PEG9-acid, the following PPE should be worn:
o Eye Protection: Safety glasses with side shields or chemical splash goggles.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).

» Body Protection: A laboratory coat.

Engineering Controls
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e Fume Hood: All work with Azido-PEG9-acid should be conducted in a well-ventilated
chemical fume hood.

» Blast Shield: When performing reactions at elevated temperatures or when there is a
potential for rapid gas evolution, the use of a blast shield is recommended as a
precautionary measure.

Safe Handling Practices

e Avoid Heat and Friction: Do not heat Azido-PEG9-acid unless it is part of a well-controlled
and understood reaction protocol. Avoid grinding the solid material.

o Use Non-Metal Spatulas: To prevent the formation of shock-sensitive metal azides, use
plastic or ceramic spatulas for transferring the compound.

e Ground Glass Joints: Avoid exposing organic azides to ground glass joints, as friction can
potentially initiate decomposition.

e Avoid Concentration: Do not concentrate solutions of Azido-PEG9-acid by rotary
evaporation to dryness.

Storage

o Temperature: Store Azido-PEG9-acid at -20°C in a tightly sealed container.
 Light: Protect from light.
e Incompatibles: Store away from acids, heavy metals, and other incompatible materials.

Experimental Protocols

Azido-PEG9-acid is primarily used in copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC)
click chemistry. The following is a general protocol for the conjugation of Azido-PEG9-acid to
an alkyne-containing molecule.

General Protocol for Copper-Catalyzed Azide-Alkyne
Cycloaddition (CUAAC)
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This protocol is a general guideline and may require optimization for specific applications.

Materials:

e Azido-PEG9-acid

o Alkyne-functionalized molecule

o Copper(ll) sulfate (CuSO4)

e Sodium ascorbate

o Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris((1-benzyl-1H-1,2,3-triazol-4-
yl)methyl)amine (TBTA) as a copper ligand

o Appropriate buffer (e.g., phosphate-buffered saline, PBS)

e Solvent (e.g., DMSO, DMF, or water)

Procedure:

e Preparation of Stock Solutions:

o Prepare a stock solution of Azido-PEG9-acid in a suitable solvent (e.g., 10 mM in
DMSO).

o Prepare a stock solution of the alkyne-functionalized molecule in a suitable solvent.

o Prepare a stock solution of CuSO4 (e.g., 20 mM in water).

o Prepare a fresh stock solution of sodium ascorbate (e.g., 100 mM in water).

o Prepare a stock solution of the copper ligand (e.g., 100 mM THPTA in water).

o Reaction Setup:

o In a microcentrifuge tube, add the alkyne-functionalized molecule to the desired final
concentration in the reaction buffer.
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[e]

Add Azido-PEG9-acid to the reaction mixture. A slight molar excess (e.g., 1.5t0 3
equivalents) relative to the alkyne is often used.

[e]

Add the copper ligand to the reaction mixture.

Add the CuS0O4 solution.

o

[¢]

Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

¢ Reaction Conditions:

o Incubate the reaction at room temperature for 1-4 hours. The reaction progress can be
monitored by an appropriate analytical technique (e.g., LC-MS, HPLC).

o Purification:

o Once the reaction is complete, the conjugated product can be purified using standard
techniques such as dialysis, size-exclusion chromatography, or HPLC.

Waste Disposal

Proper disposal of waste containing Azido-PEG9-acid is critical to prevent environmental
contamination and accidents.

e Segregation: All waste containing Azido-PEG9-acid should be collected in a dedicated,
clearly labeled waste container.

» Incompatibles: Do not mix azide-containing waste with acidic waste, as this will generate
highly toxic and explosive hydrazoic acid.

e Plumbing: Never dispose of azide-containing solutions down the drain, as this can lead to
the formation of explosive metal azides in the plumbing.

o Deactivation: For larger quantities or as required by institutional protocols, chemical
deactivation of the azide may be necessary before disposal. Acommon method involves
treatment with a reducing agent like sodium nitrite under acidic conditions, which must be
performed by trained personnel in a controlled environment.
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e Institutional Guidelines: Follow all local and institutional regulations for the disposal of
chemical waste.

Visualizations
Logical Relationship for Safe Handling of Azido-PEG9-
acid

Click to download full resolution via product page

Caption: Workflow for the safe handling of Azido-PEG9-acid.

Experimental Workflow for CUAAC Click Chemistry
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Caption: Experimental workflow for a typical CUAAC click chemistry reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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